Cas no 1807440-34-1 (2-Chloro-4-fluoro-6-methylcinnamic acid)

• Product Name: 2-Chloro-4-fluoro-6-methylcinnamic acid
• CAS No: 1807440-34-1
• MF: C₁₀H₈ClFO₂
• MW: 214.620725631714
• CID: 5006773
• Update Time: 2025-05-20

2-Chloro-4-fluoro-6-methylcinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-fluoro-6-methylcinnamic acid

• Inchi： 1S/C10H8ClFO2/c1-6-4-7(12)5-9(11)8(6)2-3-10(13)14/h2-5H,1H3,(H,13,14)/b3-2+
• InChI Key： ZSVUIYWLJDFBNS-NSCUHMNNSA-N
• SMILES： ClC1=CC(=CC(C)=C1/C=C/C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 3
• Topological Polar Surface Area: 37.3

Additional information on 2-Chloro-4-fluoro-6-methylcinnamic acid

Comprehensive Overview of 2-Chloro-4-fluoro-6-methylcinnamic acid (CAS No. 1807440-34-1): Properties, Applications, and Industry Trends

2-Chloro-4-fluoro-6-methylcinnamic acid (CAS No. 1807440-34-1) is a halogen-substituted cinnamic acid derivative gaining attention in pharmaceutical and agrochemical research. This fluorinated cinnamic acid analog exhibits unique structural features, combining a chloro-fluoro substitution pattern with a methyl group at the 6-position, making it a valuable intermediate for synthesizing bioactive molecules. The compound's molecular formula, C₁₀H₈ClFO₂, and precise chemical structure contribute to its growing importance in modern drug discovery pipelines.

Recent studies highlight the significance of halogenated cinnamic acids in developing kinase inhibitors and antimicrobial agents. The strategic placement of chloro and fluoro substituents in 2-Chloro-4-fluoro-6-methylcinnamic acid enhances its electronic properties and binding affinity to biological targets. Researchers are particularly interested in its potential as a building block for small molecule therapeutics, especially in oncology and inflammation-related pathways. The methyl group at the 6-position adds steric influence that can modulate metabolic stability—a key consideration in medicinal chemistry optimization.

The synthesis of CAS 1807440-34-1 typically involves Horner-Wadsworth-Emmons or Knoevenagel condensation reactions, with yields optimized through careful control of reaction conditions. Analytical characterization by HPLC, NMR spectroscopy, and mass spectrometry confirms the compound's high purity (>98%), meeting stringent requirements for pharmaceutical applications. Stability studies indicate that proper storage under inert atmosphere at -20°C preserves the integrity of this fluoromethyl cinnamate precursor for extended periods.

In material science, derivatives of 2-Chloro-4-fluoro-6-methylcinnamic acid show promise as photoactive components in organic electronic materials. The conjugated π-system, modified by halogen atoms, enables tunable optical properties for potential use in OLEDs or photovoltaic devices. This dual applicability in life sciences and advanced materials makes 1807440-34-1 a compound of interdisciplinary interest, aligning with current trends in convergence research.

Environmental and regulatory aspects of halogenated organic compounds have spurred innovation in greener synthesis routes for 2-Chloro-4-fluoro-6-methylcinnamic acid. Recent patents disclose catalytic methods reducing heavy metal residues, addressing growing industry demands for sustainable chemistry practices. The compound's biodegradation profile and ecotoxicological data are becoming increasingly relevant for compliance with REACH regulations and other global chemical safety standards.

Market analysis reveals expanding applications for multisubstituted cinnamic acids in Asia-Pacific pharmaceutical hubs, with 1807440-34-1 appearing in more screening libraries annually. Its role in fragment-based drug discovery and covalent inhibitor design positions it as a strategic material for academic and industrial research teams. Proper handling protocols and material safety data sheets (MSDS) ensure safe laboratory use while maintaining research productivity.

Future directions for 2-Chloro-4-fluoro-6-methylcinnamic acid research include exploration of its structure-activity relationships in novel therapeutic targets and development of continuous flow manufacturing processes. The compound's versatility as a chemical building block ensures its continued relevance in cutting-edge research, particularly in targeted protein degradation and other emerging drug discovery paradigms. Collaborative studies between synthetic chemists and computational modelers are expected to unlock further potential of this structurally intriguing molecule.